chlorophyll c
Description
Properties
CAS No. |
11003-45-5 |
|---|---|
Molecular Formula |
C9H18ClNO |
Synonyms |
chlorophyll c |
Origin of Product |
United States |
Biosynthesis and Molecular Regulation of Chlorophyll C
Enzymatic Pathways of Chlorophyll (B73375) c Biosynthesis
The synthesis of chlorophyll c diverges from the main chlorophyll biosynthetic pathway at the level of 3,8-divinyl-protochlorophyllide a (DV-PChlide a). cas.czroyalsocietypublishing.org This section details the known enzymatic reactions and highlights areas where the pathway is not yet fully understood.
Precursor Pathways and Conversion from Divinyl Protochlorophyllide (B1199321) a
All chlorophylls (B1240455) are synthesized from the precursor DV-PChlide a. cas.cz In the biosynthesis of chlorophyll a and b, DV-PChlide a is typically reduced to monovinyl protochlorophyllide a (MV-PChlide a). oup.com However, for this compound synthesis, DV-PChlide a serves as a direct precursor. wikipedia.orgcas.cz It is proposed that protochlorophyllide a (PChlide a) and DV-PChlide a are the biosynthetic precursors for chlorophyll c1 and chlorophyll c2, respectively. cas.cz The conversion involves the oxidation of the propionate (B1217596) side chain at the C17 position of the porphyrin ring. wikipedia.org
Identification and Characterization of this compound Synthases (CHLCS)
The key enzyme responsible for the conversion of DV-PChlide a to chlorophyll c2 has been identified as this compound SYNTHASE (CHLCS). escholarship.orgnih.gov In dinoflagellates, CHLCS is a protein containing both a chlorophyll a/b binding domain and a 2-oxoglutarate-Fe(II) dioxygenase (2OGD) domain. escholarship.orgnih.gov However, in other this compound-containing algae like diatoms, cryptophytes, and haptophytes, the synthase may only possess the 2OGD domain or utilize a yet-to-be-identified synthase. escholarship.orgnih.gov Research on the diatom Phaeodactylum tricornutum identified a CHLC dioxygenase as the this compound synthase. researchgate.net When this gene was mutated, the diatom lacked this compound and instead accumulated its precursors. researchgate.net
Role of 2-Oxoglutarate-Fe(II) Dioxygenase (2OGD) Domains in Synthesis
The 2-oxoglutarate-Fe(II) dioxygenase (2OGD) domain is a crucial component of the this compound synthase enzyme. escholarship.orgnih.gov These enzymes are non-heme iron-containing proteins that catalyze a variety of oxidation reactions, including hydroxylation and desaturation. nih.govfrontiersin.org In the synthesis of this compound, the 2OGD domain is responsible for the oxidation of the C17 propionate side chain of DV-PChlide a. wikipedia.orgescholarship.orgnih.gov This reaction is proposed to proceed through hydroxylation at the 17¹-position, followed by dehydration to form the acrylate (B77674) residue characteristic of this compound. wikipedia.org 2OGD-containing synthases from various algal lineages, including dinoflagellates, diatoms, cryptophytes, and haptophytes, form a monophyletic group, and several have been shown to produce this compound. escholarship.orgnih.gov
Unelucidated Steps and Hypothetical Enzymes in this compound Pathway
While the identification of CHLCS has been a major breakthrough, some steps in the this compound biosynthetic pathway remain unclear. cas.cz The precise mechanism for the formation of different this compound variants, such as chlorophyll c3 from chlorophyll c2, is still under investigation. cas.cz It has been suggested that the formation of the 7-methylcarboxylate group in chlorophyll c3 may involve an oxygenase, similar to the process in chlorophyll b biosynthesis. cas.cz Furthermore, the existence of distinct this compound synthases in different algal groups suggests that the pathway may not be universally conserved. researchgate.net The enzymes responsible for converting chlorophyll a to chlorophyll d are also yet to be discovered. cas.cz
Genetic Regulation of Chlorophyll Biosynthesis Pathways Relevant to this compound
The accumulation of chlorophyll pigments is a tightly controlled process, regulated at the transcriptional level to meet the photosynthetic demands of the cell and respond to environmental cues.
Transcriptional Control Mechanisms in Pigment Accumulation
The expression of genes involved in chlorophyll biosynthesis is regulated by a variety of factors, including light and developmental stage. nih.govkoreabreedjournal.org In plants, transcription factors such as GOLDEN2-LIKE (GLK) proteins play a key role in controlling the expression of genes related to photosynthesis and chlorophyll synthesis. nih.gov For example, in pepper, CaGLK2 has been identified as a major regulator of green fruit color by influencing chlorophyll accumulation. mdpi.com
In algae, the expression of light-harvesting complex (Lhc) genes, which encode the proteins that bind chlorophylls, is regulated by light intensity and is under the control of a blue light receptor. vliz.be The coordination between the biosynthesis of chlorophylls and the synthesis of their binding proteins is crucial, as an excess of either can be detrimental to the cell. nih.gov Studies in the green alga Dunaliella salina have shown that a shift from high to low light induces the rapid transcription of genes for chlorophyll a oxygenase (CAO) and Lhcb proteins, leading to an increase in the chlorophyll antenna size. nih.gov This indicates a coordinated transcriptional response to optimize light harvesting. In land plants, all proteins involved in tetrapyrrole biosynthesis, the pathway leading to chlorophylls, are encoded in the nucleus and their expression and import into the chloroplast are strictly regulated. nih.gov
Post-Translational Regulation of Chlorophyll Metabolizing Enzymes
The biosynthesis of chlorophyll is a tightly controlled process, not only at the transcriptional level but also through a complex network of post-translational regulation. This layer of control allows for rapid adjustments in chlorophyll production in response to developmental cues and environmental changes, ensuring that the synthesis of these potent photosensitizers is matched with the capacity for their assembly into stable protein complexes. oup.com Post-translational modifications can alter the stability, activity, and spatial organization of key enzymes in the chlorophyll biosynthetic pathway. oup.com
Several key checkpoints in the pathway are subject to this fine-tuned regulation. oup.com These include the initial rate-limiting step of 5-aminolevulinic acid (ALA) synthesis, the branch point where protoporphyrin IX is committed to either the chlorophyll or heme pathways via magnesium chelatase, and the light-dependent conversion of protochlorophyllide to chlorophyllide catalyzed by protochlorophyllide oxidoreductase (POR). oup.com
A critical regulatory mechanism involves the direct interaction of enzymes with other proteins that modulate their function. For instance, the GENOMES UNCOUPLED 4 (GUN4) protein plays a crucial role in activating the magnesium chelatase (MgCh) enzyme complex. oup.com GUN4 binds to both protoporphyrin and Mg-protoporphyrin and interacts with the catalytic subunit of Mg-chelatase (CHLH) to stimulate its activity. oup.compnas.org In the green alga Chlamydomonas reinhardtii, GUN4, in complex with heme-derived linear tetrapyrroles (bilins), also protects the CHLH subunit from photooxidative damage and subsequent turnover. pnas.org
Furthermore, scaffold proteins have been identified that coordinate the antagonistic processes of chlorophyll synthesis and degradation. In Arabidopsis, two proteins known as BALANCE OF CHLOROPHYLL METABOLISM (BCM1 and BCM2) act as post-translational regulators. nih.gov During early leaf development, BCM1 interacts with GUN4 to enhance Mg-chelatase activity, thereby promoting chlorophyll synthesis. nih.gov Simultaneously, BCM1 facilitates the degradation of the Mg-dechelatase enzyme, which is responsible for the first step of chlorophyll breakdown, thus preventing premature catabolism. oup.comnih.gov As leaves begin to senesce, BCM2 levels increase, and it continues to play a role in moderating chlorophyll degradation. nih.gov This dual-function regulation by BCM proteins ensures chlorophyll homeostasis is maintained throughout the life of the leaf. nih.gov
Other proteins, such as FLUORESCENCE (FLU) and GluTR-binding protein (GBP), also contribute to the post-translational control of glutamyl-tRNA reductase (GluTR), the enzyme catalyzing the rate-limiting step of ALA synthesis. oup.com These protein-protein interactions provide a sophisticated system for feedback regulation and balancing the flow of metabolites through the pathway. oup.com
Table 1: Key Proteins Involved in Post-Translational Regulation of this compound Biosynthesis
| Regulatory Protein | Target Enzyme/Process | Species Studied | Function | Citation |
|---|---|---|---|---|
| GUN4 (GENOMES UNCOUPLED 4) | Magnesium Chelatase (MgCh) | Arabidopsis, Chlamydomonas reinhardtii | Stimulates MgCh activity; Protects CHLH subunit from photodamage. | oup.compnas.org |
| BCM1/BCM2 (BALANCE OF CHLOROPHYLL METABOLISM) | Magnesium Chelatase (MgCh) & Mg-dechelatase | Arabidopsis | BCM1 stimulates MgCh activity and promotes degradation of Mg-dechelatase. | oup.comnih.gov |
| FLU (FLUORESCENCE) | Glutamyl-tRNA Reductase (GluTR) | Arabidopsis | Negative feedback regulator of protochlorophyllide formation. | oup.com |
| GBP (GluTR-Binding Protein) | Glutamyl-tRNA Reductase (GluTR) | Arabidopsis | Balances relative levels of chlorophyll and heme. | oup.com |
Influence of Specific Gene Loci on Pigment Content
The genetic architecture underlying chlorophyll content is complex, involving numerous gene loci that contribute quantitatively to the final pigment concentration in plant tissues. Studies using quantitative trait locus (QTL) analysis and genome-wide association studies (GWAS) in various plant species have successfully identified specific genomic regions and candidate genes that regulate chlorophyll biosynthesis and accumulation. frontiersin.orgias.ac.in
In wheat (Triticum aestivum), multiple QTLs for chlorophyll content have been mapped across different chromosomes. For example, studies have identified QTLs on chromosomes 2B, 3B, 4D, 5A, and 6A. frontiersin.org A major QTL on chromosome 5A was found to explain a significant portion (20.69%) of the phenotypic variation for maximum fluorescence yield (Fm), a measure related to photosystem II efficiency and chlorophyll content. cropj.com Similarly, loci on chromosomes 6D and 7A were shown to have substantial additive effects on chlorophyll content. cropj.com The identification of these loci provides valuable markers for breeding programs aimed at improving photosynthetic efficiency. frontiersin.orgcropj.com
In maize (Zea mays L.), GWAS has revealed that chlorophyll content is controlled by multiple genetic loci with small effects. peerj.comnih.gov A study identified 15 single nucleotide polymorphisms (SNPs) associated with chlorophyll content, with each explaining between 4.98% and 7.59% of the phenotypic variation. peerj.com Candidate genes located near these SNPs include those encoding a phosphate (B84403) transporter protein and a cytochrome P450 protein, which have been implicated in the regulation of chlorophyll levels. peerj.com
Research in pepper (Capsicum annuum) has identified two key genes, CaAPRR2 and CaGLK2, as regulators of fruit color by influencing chlorophyll synthesis. mdpi.comnih.gov The CaGLK2 gene, a transcription factor, plays a major role in chloroplast development and chlorophyll biosynthesis. nih.govfrontiersin.org Genotype analysis revealed that the expression of CaGLK2 affects both carotenoid and chlorophyll levels. frontiersin.org A mutation in CaAPRR2 leading to a truncated protein was also associated with variations in fruit color and chlorophyll content. mdpi.com
In Brassica napus, a major gene responsible for a chlorophyll-deficient phenotype (yl1) was fine-mapped to chromosome A03. mdpi.com This gene was identified as an ortholog of the Arabidopsis gene encoding the H subunit of Mg-chelatase (ChlH). A mutation in this gene can block the chlorophyll synthesis pathway, leading to a yellow-leaf phenotype. mdpi.com This highlights the critical role of the magnesium chelatase enzyme, as mutations in the genes encoding any of its subunits can disrupt chlorophyll production. mdpi.com
Table 2: Examples of Gene Loci Influencing Chlorophyll Content in Various Plant Species
| Gene/Locus | Species | Chromosome/Location | Observed Effect on Chlorophyll Content | Citation |
|---|---|---|---|---|
| QTL for Fm | Triticum aestivum (Wheat) | 5A | Major locus explaining 20.69% of phenotypic variation for maximum fluorescence yield. | cropj.com |
| QTLs C6D & C7A | Triticum aestivum (Wheat) | 6D, 7A | Additive contributions to chlorophyll content of 15.60% and 11.04%, respectively. | cropj.com |
| GRMZM2G064657 | Zea mays L. (Maize) | 8 | Associated SNP explained ~5-7% of phenotypic variation; gene encodes a phosphate transporter. | peerj.com |
| GRMZM5G816561 | Zea mays L. (Maize) | 5 | Associated SNP explained ~5-7% of phenotypic variation; gene encodes a cytochrome P450 protein. | peerj.com |
| CaGLK2 | Capsicum annuum (Pepper) | 10 | Major gene regulating chloroplast development and chlorophyll biosynthesis in fruit. | mdpi.comfrontiersin.org |
| CaAPRR2 | Capsicum annuum (Pepper) | 1 | Mutation associated with changes in fruit color and chlorophyll content. | mdpi.com |
| ***yl1* (ChlH ortholog)** | Brassica napus | A03 | Mutation blocks chlorophyll synthesis, resulting in a chlorophyll-deficient phenotype. | mdpi.com |
Ecological and Taxonomic Distribution of Chlorophyll C Containing Organisms
Phylum-Specific Distribution of Chlorophyll (B73375) c in Eukaryotic Algae
Chlorophyll c is a key pigment used in the classification of various eukaryotic algal groups, particularly within the Chromista kingdom and other lineages that acquired their plastids through secondary endosymbiosis. wikipedia.orgnih.gov Its distribution is not uniform, with different phyla and even species exhibiting unique combinations of this compound variants.
Dinoflagellates (Phylum Dinoflagellata) are a diverse group of unicellular flagellates, with about half of the species being photosynthetic. britannica.com Most photosynthetic dinoflagellates contain this compound. researchgate.net The most common form present is this compound₂, which often co-occurs with the major carotenoid peridinin (B1679608). researchgate.net However, the pigment composition within this phylum is remarkably varied due to a complex evolutionary history involving multiple endosymbiotic events. researchgate.net
Some dinoflagellates, such as those in the genus Karenia, have plastids derived from haptophytes and contain this compound₂ and c₃, along with 19'-acyloxyfucoxanthins. researchgate.nettandfonline.com Others that contain fucoxanthin (B1674175), like Kryptoperidinium foliaceum, possess both this compound₁ and c₂. researchgate.netresearchgate.net The presence of different this compound types serves as a valuable marker for identifying different chloroplast lineages within dinoflagellates. researchgate.net
Haptophytes (Phylum Haptophyta) are primarily marine, unicellular algae that are significant primary producers. Their chloroplasts, which are surrounded by four membranes, contain chlorophyll a along with accessory pigments like this compound. tandfonline.comebsco.com Research shows that this compound₁ and c₂ are found in haptophytes. researchgate.net Some species, such as the prominent coccolithophore Emiliania huxleyi, are known to contain this compound₃. wikipedia.org The main storage product of photosynthesis in haptophytes is chrysolaminarin. tandfonline.com
| Algal Group | Representative Genera | This compound Types Present | Primary Carotenoid |
|---|---|---|---|
| Dinoflagellates (Peridinin-containing) | Alexandrium, Gambierdiscus | c₂, sometimes with c₁ | Peridinin |
| Dinoflagellates (Haptophyte-derived plastid) | Karenia, Karlodinium | c₂, c₃ | Fucoxanthin derivatives |
| Haptophytes | Chrysochromulina, Emiliania | c₁, c₂, c₃ | Fucoxanthin |
Diatoms (Class Bacillariophyceae) and brown algae (Class Phaeophyceae) are members of the stramenopiles (or heterokonts) and are characterized by chloroplasts containing chlorophyll a, this compound, and the golden-brown carotenoid fucoxanthin. libretexts.org These pigments are organized into fucoxanthin chlorophyll a/c protein complexes (FCPs) that function as the primary light-harvesting antennae. nih.govnih.gov
Studies have confirmed that both this compound₁ and c₂ are present in diatoms and brown algae. researchgate.net this compound₂ is considered universal among these groups, while this compound₁ is also typically present. researchgate.net The combination of this compound and fucoxanthin allows these organisms to efficiently absorb blue-green light, which penetrates deeper into the water column, giving them a competitive advantage in marine and freshwater environments. libretexts.orgoup.com The molar ratio of chlorophyll a to this compound in diatoms can range from approximately 1.65 to 7.25. researchgate.net
| Algal Group | Key Characteristics | Photosynthetic Pigments | Storage Carbohydrate |
|---|---|---|---|
| Diatoms (Bacillariophyceae) | Unicellular, silica frustule | Chlorophyll a, c₁, c₂, Fucoxanthin | Chrysolaminarin |
| Brown Algae (Phaeophyceae) | Multicellular, marine | Chlorophyll a, c₁, c₂, Fucoxanthin | Laminarin |
Cryptophytes (Phylum Cryptophyta) are a small group of unicellular, flagellated algae found in both marine and freshwater habitats. ebsco.com Their photosynthetic apparatus is unique, having been acquired through the secondary endosymbiosis of a red alga. uttyler.edu Cryptophyte plastids contain chlorophyll a and this compound₂. researchgate.netuttyler.edu Unlike diatoms and brown algae, they generally lack this compound₁. researchgate.net
In addition to chlorophylls (B1240455), cryptophytes possess phycobiliproteins, which are light-harvesting pigments typically found in cyanobacteria and red algae. ebsco.comuttyler.edu These water-soluble pigments allow cryptophytes to absorb light in parts of the spectrum where chlorophylls absorb poorly, enabling them to thrive in low-light environments. uttyler.edu The carotenoid alloxanthin is also a characteristic pigment unique to this phylum. ebsco.com
Variability and Spatial Distribution of this compound in Aquatic Ecosystems
The concentration and distribution of chlorophyll, including this compound-containing phytoplankton, are highly variable in aquatic systems. This variability is observed both vertically through the water column and across large horizontal scales in the world's oceans.
The vertical distribution of chlorophyll in the sea is rarely uniform. plymsea.ac.uk A common feature, particularly during periods of water column stratification in spring and summer, is the formation of a Subsurface Chlorophyll Maximum (SCM). researchgate.netroyalsocietypublishing.org This is a layer in the water column where chlorophyll concentration reaches a peak, often well below the surface and the depth of maximum photosynthesis. plymsea.ac.uk
The depth and intensity of the SCM are controlled by the interplay between light availability and nutrient supply. researchgate.net Phytoplankton at the surface may be light-abundant but nutrient-limited, while those in deeper waters have access to more nutrients but are limited by light. The SCM typically forms at a depth that optimizes this trade-off. researchgate.net In the Arctic Ocean, for example, SCMs are prevalent under stratified conditions, and their depth shows a weak negative relationship with surface chlorophyll concentration. royalsocietypublishing.org During winter months or in well-mixed conditions, vertical mixing can lead to a more uniform distribution of chlorophyll in the upper 30 to 50 meters of the water column. researchgate.net The presence of SCMs has a significant impact on total water-column primary production, and failing to account for this vertical structure can lead to substantial underestimation of productivity. royalsocietypublishing.org
| Marine Condition | Typical Vertical Chlorophyll Profile | Primary Controlling Factors |
|---|---|---|
| Stratified (Summer/Low-Turbulence) | Subsurface Chlorophyll Maximum (SCM) | Light penetration vs. Nutrient gradient |
| Mixed (Winter/High-Turbulence) | Uniform distribution in the upper layer | Intense vertical mixing |
| Coastal (near outfalls) | Variable, can show upwelling or plume intrusion signatures | Stratification, effluent plumes, mixing |
On a global scale, long-term trends in ocean chlorophyll concentration are not uniform; instead, different ocean regions show distinct patterns of increase or decrease over time. plos.org These trends are influenced by large-scale climate phenomena and changes in meteorological and hydrological conditions, such as sea surface temperature (SST). plos.orgresearchgate.net
Analyses of historical and satellite data have revealed the following regional trends:
Pacific and Indian Oceans : These basins have generally shown a decreasing trend in chlorophyll concentrations over the same period. plos.org
Mediterranean Sea : A decreasing trend in chlorophyll has been noted, which may be linked to increasing water temperatures strengthening the separation between surface and deep water masses, thereby reducing nutrient supply to the surface. csic.es
Recent Satellite Era (1998-present) : Some studies analyzing modern satellite data have indicated a slight increase in global ocean chlorophyll since 1998, with the North Pacific showing a particularly strong increase of nearly 19%. researchgate.netnasa.gov However, other analyses focusing on Large Marine Ecosystems (LMEs) found that chlorophyll concentrations within these highly productive coastal areas have generally decreased at a greater rate than the global ocean average between 1998 and 2019. noaa.gov
These divergent trends highlight that explanations for long-term changes in phytoplankton biomass must focus on the specific hydrographical and biological characteristics of individual ocean regions rather than a single global driver. plos.org
Environmental and Biotic Factors Influencing this compound Abundance in situ
The abundance of this compound in marine and aquatic ecosystems is not static; it is dynamically influenced by a combination of environmental and biotic factors. These factors dictate the growth and distribution of this compound-containing organisms, and also modulate the synthesis and concentration of the pigment within the cells themselves. Understanding these influences is critical to comprehending the ecological roles of these primary producers.
Light Intensity and Spectral Environment Adaptation
Light is a fundamental resource for photosynthesis, and its intensity and spectral quality are key determinants of this compound abundance. Organisms containing this compound have adapted to thrive in diverse light environments, from the brightly lit surface waters to the dimmer conditions of deeper water columns.
This compound is an accessory pigment that aids in capturing light energy, particularly in the blue-green region of the spectrum (447–520 nm), and transferring it to chlorophyll a for photosynthesis. wikipedia.org This is a crucial adaptation for marine algae, as blue and green light penetrate deeper into the water column than red light. The presence of this compound, therefore, expands the range of light that can be utilized for photosynthesis.
Research has shown that the concentration of this compound can change in response to varying light intensities. In general, under low light conditions, many microalgae increase their pigment content to maximize light absorption. Conversely, under high light intensities, pigment concentrations may decrease as a photoprotective measure to prevent damage to the photosynthetic apparatus. For instance, in the diatom Phaeodactylum tricornutum, the this compound to chlorophyll a ratio has been observed to be higher at lower light intensities. The specific response, however, can be species-dependent.
The spectral quality of light also plays a significant role. Different wavelengths of light can influence the synthesis of various pigments. Studies on several microalgae species have indicated that blue and red light are particularly effective for photosynthesis due to the absorption peaks of chlorophylls. researchgate.netnih.gov The presence of this compound, with its absorption in the blue-green spectrum, is a key adaptation for organisms in aquatic environments where the light spectrum is narrowed and shifted towards shorter wavelengths with depth.
| Light Condition | Chlorophyll a | This compound | Fucoxanthin | Diadinoxanthin (B97544) + Diatoxanthin (B1232557) | β-carotene |
|---|---|---|---|---|---|
| Constant Light | Decrease | No significant change | Decrease | Increase | No significant change |
| Lower-range Variable Light | No significant change | No significant change | No significant change | No significant change | No significant change |
| Higher-range Variable Light | - | No significant change | - | - | No significant change |
Temperature and Nutrient Availability Effects on Pigment Production
Temperature and the availability of essential nutrients are critical factors that regulate the growth of phytoplankton and, consequently, the abundance of this compound. These factors directly impact the metabolic processes involved in pigment synthesis.
Temperature influences the rate of enzymatic reactions essential for chlorophyll biosynthesis. frontiersin.orgresearchgate.net For many algal species, there is an optimal temperature range for growth and pigment production. Temperatures outside of this optimal range can lead to a decrease in chlorophyll content. nih.gov For example, studies on the diatom Phaeodactylum tricornutum have shown that temperature affects growth rates and pigment content. researchgate.net It has been noted that higher chlorophyll content in cultures of this diatom is often observed at temperatures between 20-23°C, corresponding to higher productivity levels. researchgate.net
Nutrient availability, particularly of nitrogen and phosphorus, is a major limiting factor for phytoplankton growth in many marine environments. Nitrogen is a key component of the chlorophyll molecule's porphyrin ring structure. Therefore, a deficiency in nitrogen can directly hinder chlorophyll synthesis, leading to lower cellular chlorophyll concentrations. Similarly, phosphorus is essential for the synthesis of ATP and other molecules required for the energy-intensive process of pigment production.
The interplay between temperature and nutrient availability can have complex effects on this compound production. For instance, at warmer temperatures, nutrient requirements for phytoplankton may increase, making them more susceptible to nutrient limitation. nih.gov An adequate supply of nutrients can support higher growth rates and pigment production, especially under optimal temperature and light conditions. nih.gov
| Condition | Effect on Phytoplankton Growth Rates |
|---|---|
| Warming with replete nutrients | Tripled |
| Warming with in situ nutrient conditions | Reduced by as much as 33% |
Adaptations to Stress Conditions through this compound Modulation
Organisms containing this compound have developed various mechanisms to adapt to stressful environmental conditions, and the modulation of their pigment content, including this compound, is a key strategy. okstate.edu Stress factors such as high light intensity, UV radiation, extreme temperatures, and nutrient limitation can all elicit physiological responses that involve changes in chlorophyll concentrations.
In response to nutrient limitation, a common response in phytoplankton is a decrease in cellular chlorophyll content. This is because the synthesis of chlorophyll is a resource-intensive process, and under nutrient-deprived conditions, cells may allocate limited resources to other essential cellular functions.
The ability to dynamically adjust this compound content allows these organisms to acclimate to changing environmental conditions, optimizing their photosynthetic performance and ensuring their survival in the often-fluctuating marine environment. This physiological plasticity is a significant factor in the ecological success of this compound-containing algae.
Functional Mechanisms of Chlorophyll C in Photosynthesis and Photoprotection
Role of Chlorophyll (B73375) c in Light-Harvesting Complexes (LHCs)
Chlorophyll c is not a free-floating pigment within the cell; instead, it is intricately integrated into specialized protein-pigment complexes known as light-harvesting complexes (LHCs). These complexes act as sophisticated antennae, capturing light energy and funneling it towards the photosynthetic reaction centers.
Integration into Distinct Light-Harvesting Complexes (e.g., FCP, acpPC)
This compound is a key component of several types of light-harvesting complexes found in various algal groups. Two prominent examples are the fucoxanthin-chlorophyll a/c-binding proteins (FCPs) and the peridinin-chlorophyll a-protein complexes (acpPC).
Fucoxanthin-Chlorophyll a/c-Binding Proteins (FCPs): Predominantly found in diatoms and brown algae, FCPs are transmembrane proteins that bind chlorophyll a, this compound, and the carotenoid fucoxanthin (B1674175). frontiersin.orgresearchgate.net These complexes are essential for harvesting light, particularly in the blue-green region of the spectrum, which penetrates deeper into the water column. spiedigitallibrary.orgacs.org FCPs are categorized into different groups, such as Lhcf, Lhcr, and Lhcx, each with specialized roles in light harvesting and photoprotection. frontiersin.orgresearchgate.net The ratio of the pigments within FCPs can vary, but an average monomeric unit contains approximately eight chlorophyll a molecules, two this compound molecules, and six fucoxanthin molecules. researchgate.net The specific arrangement of these pigments within the protein scaffold is crucial for efficient energy transfer.
Amphidinium-Chlorophyll a-Chlorophyll c₂-Peridinin-Protein Complex (acpPC): This light-harvesting complex is characteristic of dinoflagellates. plos.orgnih.gov The acpPC binds chlorophyll a, this compound₂, and the carotenoid peridinin (B1679608). plos.orgnih.gov Similar to FCPs, acpPC allows these organisms to absorb light in a spectral range that is not efficiently captured by chlorophyll a alone. zin.ru Phylogenetic analyses have shown that acpPC sequences are related to FCP sequences from other chlorophyll a/c-containing algae like diatoms and haptophytes. zin.ru A study on the dinoflagellate Symbiodinium revealed a molecular ratio of chlorophyll a:this compound₂:peridinin:diadinoxanthin (B97544) to be approximately 4:6:6:1 within the LHC protein complex fraction. plos.org
Interactive Table: Pigment Composition of FCP and acpPC Light-Harvesting Complexes
| Complex | Predominant Organisms | Key Pigments | Approximate Pigment Ratio (per monomer/fraction) |
|---|---|---|---|
| FCP | Diatoms, Brown Algae | Chlorophyll a, this compound, Fucoxanthin | 8 Chl a : 2 Chl c : 6 Fucoxanthin researchgate.net |
| acpPC | Dinoflagellates | Chlorophyll a, this compound₂, Peridinin, Diadinoxanthin | 4 Chl a : 6 Chl c₂ : 6 Peridinin : 1 Diadinoxanthin plos.org |
Energy Transfer Pathways from this compound to Reaction Centers
The primary function of this compound within the LHCs is to absorb light energy and efficiently transfer it to the photosynthetic reaction centers, where the conversion of light energy to chemical energy is initiated. nih.govwikipedia.org This energy transfer occurs through a process called resonance energy transfer, where the excitation energy is passed from one pigment molecule to another without the emission of a photon. libretexts.org
The general pathway of energy flow is from the higher-energy absorbing pigments to the lower-energy absorbing ones. In the context of FCPs and acpPCs, the energy absorbed by this compound and carotenoids is funneled to chlorophyll a. researchgate.netuniprot.org From the antenna chlorophyll a molecules, the energy is then transferred to a special pair of chlorophyll a molecules within the photochemical reaction center (e.g., P680 in Photosystem II and P700 in Photosystem I). nih.govcreative-proteomics.com This final transfer initiates a charge separation event, which is the first step in the electron transport chain of photosynthesis. libretexts.orgwikipedia.org
The efficiency of this energy transfer is remarkably high, ensuring that a significant portion of the captured light energy is utilized for photosynthesis. spiedigitallibrary.org Studies on FCPs have shown that the energy transfer from this compound to chlorophyll a is extremely efficient. researchgate.net Similarly, in acpPC, the majority of accessory pigments like this compound₂ are well-positioned to support chlorophyll a in light harvesting. nih.gov However, some research suggests that under certain conditions, the energy transfer from this compound to chlorophyll a might not always be unidirectional, challenging the conventional understanding of energy flow. acs.org
Excitonic Carotenoid-Chlorophyll c Interactions and Energy Funneling
Recent research has shed light on the complex quantum mechanical interactions between pigments within the LHCs, particularly the excitonic coupling between carotenoids and chlorophylls (B1240455). nih.gov Excitonic interactions occur when pigments are in close proximity, leading to the delocalization of the excited state over multiple molecules. pnas.org
In the FCP complex, two-dimensional electronic spectroscopy has revealed an instantaneous delocalization of excitation between fucoxanthin and this compound, indicating a significant coupling between these chromophores. spiedigitallibrary.orgnih.gov This excitonic interaction is thought to play a role in the efficient funneling of energy. The formation of these excitonic states can create low-energy states that act as traps for the excitation energy, facilitating its transfer towards the reaction center. pnas.orgresearchgate.net
These interactions are not only crucial for efficient light harvesting but may also be involved in photoprotective mechanisms. By creating pathways for the rapid dissipation of excess energy, excitonic coupling can help prevent photodamage to the photosynthetic apparatus under high light conditions. researchgate.net The study of these ultrafast interactions provides a deeper understanding of how these pigment-protein complexes are finely tuned for both light capture and regulation.
Adaptive Significance of this compound in Light Absorption and Energy Transfer
The presence of this compound in many marine algae is a significant evolutionary adaptation that allows them to thrive in the unique light environments of aquatic ecosystems. Its ability to absorb light in the blue-green part of the spectrum provides a distinct advantage in underwater habitats.
Optimization of Photosynthetic Efficiency in Diverse Light Regimes
Aquatic environments are characterized by variable light intensity and spectral quality. Water selectively absorbs longer wavelengths of light (red and orange), while blue and green light penetrate to greater depths. Organisms living in these environments have adapted by evolving pigment systems that can efficiently capture the available light.
The flexibility of the photosynthetic apparatus, including the composition of its light-harvesting complexes, allows these organisms to acclimate to changing light conditions. cas.cz This adaptability is crucial for maintaining high photosynthetic efficiency across a wide range of light regimes.
Complementary Light Absorption with Other Pigments (e.g., Chlorophyll a, Carotenoids)
The photosynthetic efficiency of algae containing this compound is further enhanced by the complementary absorption spectra of the different pigments within their LHCs. essex.ac.uk Chlorophyll a, the primary photosynthetic pigment, absorbs light most strongly in the blue-violet and red regions of the spectrum. khanacademy.orgbyjus.com Carotenoids, such as fucoxanthin and peridinin, absorb light in the blue-green and green regions. khanacademy.orgresearchgate.net
This compound effectively fills the "green gap" in the absorption spectrum of chlorophyll a, absorbing light in the wavelengths that are poorly absorbed by chlorophyll a. ebsco.com This synergistic relationship between chlorophyll a, this compound, and carotenoids creates a comprehensive light-harvesting system that can capture a broad range of the solar spectrum. byjus.com This ensures that a larger portion of the incident light is utilized for photosynthesis, maximizing energy capture and conversion. ebsco.com The combined action of these pigments allows marine algae to be highly productive and contribute significantly to global primary production. acs.org
Interactive Table: Absorption Maxima of Photosynthetic Pigments
| Pigment | Color | Approximate Absorption Maxima (in organic solvents) |
|---|---|---|
| Chlorophyll a | Blue-green | 430 nm, 662 nm researchgate.net |
| Chlorophyll b | Yellow-green | 453 nm, 642 nm |
| This compound₁ | Blue-green | 444 nm, 577 nm, 626 nm (in diethyl ether) wikipedia.org |
| This compound₂ | Blue-green | 447 nm, 580 nm, 627 nm (in diethyl ether) wikipedia.org |
| β-Carotene | Orange | ~450-480 nm |
| Fucoxanthin | Brown | ~450-510 nm |
| Peridinin | Reddish | ~470-490 nm |
Photoprotective Roles of this compound-Containing Systems
Organisms containing this compound, such as diatoms and brown algae, have evolved sophisticated photoprotective mechanisms to cope with fluctuating light environments and prevent damage from excess light energy. These systems rely on the interplay between chlorophylls and associated carotenoids within specialized protein complexes to safely dissipate excess energy, quench harmful excited states, and regulate the activity of the photosynthetic machinery.
Mechanisms of Excess Energy Dissipation
When photosynthetic organisms absorb more light energy than they can use for carbon fixation, the excess energy can lead to the formation of damaging reactive oxygen species (ROS) mdpi.com. To prevent this, they employ a process called non-photochemical quenching (NPQ), which harmlessly dissipates excess excitation energy as heat illinois.eduescholarship.orgalga.cz. In this compound-containing organisms like diatoms, a key component of NPQ is the xanthophyll cycle mdpi.com.
Unlike higher plants that use the violaxanthin (B192666) cycle, diatoms primarily utilize the diadinoxanthin cycle. mdpi.comoup.com. Under high-light conditions, a drop in the pH of the thylakoid lumen triggers the enzymatic de-epoxidation of the carotenoid diadinoxanthin (Dd) to diatoxanthin (B1232557) (Dt) oup.com. This conversion is a central part of the energy-dependent quenching (qE) component of NPQ nih.gov. The accumulation of diatoxanthin within the light-harvesting complexes (LHCs) facilitates the dissipation of the excess absorbed energy, which is then released as thermal energy frontiersin.orgvliz.be. This process is reversible; in low light, diatoxanthin is converted back to diadinoxanthin illinois.edu. The fucoxanthin-chlorophyll protein (FCP) complexes, which house chlorophyll a, this compound, and fucoxanthin, are the sites where this thermal dissipation occurs mdpi.com.
Table 1: Key Mechanisms in Excess Energy Dissipation
| Mechanism | Description | Key Molecules Involved | Trigger |
| Non-Photochemical Quenching (NPQ) | A process that dissipates excess absorbed light energy as heat to prevent photodamage. nih.govoup.com | Chlorophylls, Carotenoids | Excess Light |
| Diadinoxanthin Cycle | A xanthophyll cycle specific to organisms like diatoms where diadinoxanthin is converted to diatoxanthin under high light. mdpi.comoup.com | Diadinoxanthin (Dd), Diatoxanthin (Dt) | Low thylakoid lumen pH |
| Energy-Dependent Quenching (qE) | The major and most rapid component of NPQ, directly triggered by the transmembrane proton gradient (ΔpH). nih.govfrontiersin.org | Diatoxanthin, PsbS/LhcSR-like proteins | High proton gradient (ΔpH) |
Quenching of Chlorophyll a Triplet States and Oxidative Stress Mitigation
Under excess light, the excitation energy absorbed by chlorophyll can lead to the formation of a long-lived, high-energy triplet state (³Chl*) through intersystem crossing illinois.eduillinois.edu. If this chlorophyll triplet state is not rapidly quenched, it can transfer its energy to molecular oxygen (O₂), generating highly reactive and damaging singlet oxygen (¹O₂) acs.orgrsc.org. The production of singlet oxygen and other ROS leads to oxidative stress, which can damage proteins, lipids, and pigments, ultimately causing photoinhibition mdpi.combiorxiv.orgoup.com.
In this compound-containing systems, carotenoids located in close proximity to chlorophyll molecules within the light-harvesting complexes play a crucial role in preventing this damage researchgate.netresearchgate.net. Carotenoids such as fucoxanthin and β-carotene are highly efficient quenchers of chlorophyll a triplet states mdpi.comresearchgate.net. The process occurs via a Dexter energy transfer mechanism, where the energy from the chlorophyll triplet is transferred to the carotenoid, forming a carotenoid triplet state acs.org. This carotenoid triplet state is harmless and quickly decays back to its ground state, releasing the energy as heat researchgate.net. This quenching happens with nearly 100% efficiency at physiological temperatures and is significantly faster than the rate at which the chlorophyll triplet can react with oxygen, thus providing a vital defense against oxidative damage. acs.orgresearchgate.net. While zinc itself is not an oxidant, it has been observed to indirectly affect this compound content and stimulate superoxide (B77818) dismutase activity in diatoms under conditions of copper-induced oxidative stress knaw.nl.
Regulation of Photosystem II Activity through this compound Associated Complexes
The regulation of Photosystem II (PSII) activity is critical for balancing light absorption with downstream electron transport, especially under fluctuating light. In diatoms and other related algae, this regulation is intrinsically linked to the fucoxanthin-chlorophyll a/c protein (FCP) complexes that serve as the main light-harvesting antenna mdpi.comoup.com. The structural organization and composition of these antenna complexes can be modified to adjust the amount of energy reaching the PSII reaction centers frontiersin.orgembopress.org.
Research shows a highly coordinated biosynthesis and incorporation of fucoxanthin and this compound into the FCPs, indicating that the parallel presence of these pigments is essential for the proper assembly and function of the PSII antennae pnas.org. Under high light stress, rearrangements can occur within the PSII-FCP supercomplexes, which is thought to be a mechanism to regulate photochemical reactions and protect PSII from damage frontiersin.org.
Furthermore, specific auxiliary proteins are involved in the quality control and assembly of PSII, which is crucial for maintaining its activity. In cyanobacteria, which are evolutionary precursors to chloroplasts, proteins like Ycf39 and High-light-inducible proteins (Hlips) form complexes that help deliver chlorophyll molecules to the nascent D1 protein of the PSII reaction center and can dissipate excess energy from assembling complexes oup.comoup.com. This ensures that PSII is assembled correctly and that free, potentially toxic chlorophyll molecules are managed oup.com. In diatoms, the thylakoids are arranged in a unique triple-layer structure without the distinct grana stacks seen in plants, suggesting that the spatial and temporal organization of PSII repair and regulation may have distinct features related to its chlorophyll a/c light-harvesting antenna oup.com.
Compound Glossary
Evolutionary Biology of Chlorophyll C and Photosynthetic Pigment Diversity
Phylogenetics of Chlorophyll (B73375) c-Containing Plastids
The evolutionary history of chlorophyll c-containing plastids is a complex narrative of symbiotic events that have profoundly shaped eukaryotic diversity. These plastids are not the result of a primary endosymbiosis, where a eukaryote directly engulfs a cyanobacterium, but rather a more intricate process known as secondary endosymbiosis.
The most compelling evidence for the secondary endosymbiotic origin of this compound-containing plastids comes from their ultrastructure. Unlike the primary plastids of red algae, green algae, and plants, which are enclosed by two membranes, the plastids of most this compound-containing lineages, such as heterokonts, haptophytes, and cryptophytes, are surrounded by four membranes. ubc.ca These membranes are interpreted as relics of the endosymbiotic process: the innermost two correspond to the original inner and outer membranes of the primary plastid from the engulfed alga, the third membrane is derived from the plasma membrane of the engulfed alga, and the outermost membrane originates from the host's phagosomal vacuole. ubc.canih.gov
This multi-membrane structure is a hallmark of secondary endosymbiosis, indicating that the host cell was a non-photosynthetic eukaryote that engulfed a photosynthetic eukaryotic alga and retained its plastid. oup.comnih.govresearchgate.netmdpi.comresearchgate.net In some lineages, such as dinoflagellates, the plastid is surrounded by three membranes, suggesting a subsequent loss of one of the outer membranes during their evolution. ubc.ca The process of secondary endosymbiosis has been a powerful force in eukaryotic evolution, responsible for spreading photosynthesis to a wide array of lineages and contributing significantly to the current diversity of life. webmate.me
While diatoms, for instance, possess a red algal plastid, some analyses have unexpectedly revealed a significant number of nuclear genes with green algal affinity, sparking complex evolutionary questions. oup.com However, the primary signal for the plastid itself points strongly towards a red algal ancestry. oup.com This relationship forms the basis of the "chromalveolate hypothesis," which unites these diverse organisms based on the shared ancestry of their plastids. webmate.me
A central and ongoing debate in evolutionary biology is whether the red algal-derived plastid in this compound-containing organisms arose from a single secondary endosymbiotic event or from multiple, independent events.
The Single-Origin Hypothesis (Monophyly): The most prominent theory, often linked to the "chromalveolate hypothesis," proposes that a single secondary endosymbiosis occurred in a common ancestor of all these diverse lineages. nih.govpnas.org This event would have involved the engulfment of a red alga, creating a photosynthetic ancestor from which cryptophytes, haptophytes, stramenopiles (heterokonts), and alveolates (including dinoflagellates) later diverged. nih.gov Concatenated analyses of multiple plastid genes provide support for the monophyly of these plastids, suggesting they form a single, coherent evolutionary group. oup.comnih.gov Some studies have even dated this putative single event to approximately 1,260 million years ago. pnas.org
| Hypothesis | Core Concept | Supporting Evidence | Challenging Evidence |
| Single Origin (Monophyly) | One secondary endosymbiosis of a red alga in a common ancestor of all chromalveolates. nih.govpnas.org | Concatenated multi-gene plastid phylogenies showing a single clade. oup.comnih.gov | Low to medium statistical support in some analyses; results sensitive to methods. nih.gov |
| Multiple Origins (Polyphyly) | Several independent secondary endosymbioses of red algae in different lineages. webmate.menih.gov | Lack of robust, universally supported monophyly; differing plastid membrane counts. ubc.canih.gov | The principle of parsimony (Ockham's razor) favors a single event. |
| Serial Transfer | A single origin followed by subsequent transfer of the plastid between distinct host lineages. oup.comresearchgate.net | Explains conflicting signals between host and plastid phylogenies. | Difficult to distinguish from multiple independent origins using phylogenetic data alone. |
Evolutionary Dynamics of the Chlorophyll Biosynthetic Pathway
The evolution of the pathway to synthesize this compound represents a significant biochemical divergence from the pathways that produce other chlorophyll types, enabling organisms to adapt to different light environments.
The biosynthetic pathway for all chlorophylls (B1240455) and bacteriochlorophylls is a branch of tetrapyrrole synthesis, starting from the precursor protoporphyrin IX. nih.gov The pathways for chlorophyll a and this compound are shared through several enzymatic steps, including the insertion of magnesium and the formation of the fifth isocyclic ring, which produces the intermediate divinyl-protochlorophyllide a. royalsocietypublishing.org
It is at this critical juncture that the pathways diverge. In the synthesis of chlorophyll a, the D-ring of divinyl-protochlorophyllide a is reduced, and a long isoprenoid phytol (B49457) tail is later attached. royalsocietypublishing.orgunam.mx In contrast, for this compound synthesis, the D-ring remains unreduced, resulting in a porphyrin macrocycle rather than the chlorin (B1196114) macrocycle seen in chlorophylls a and b. microbenotes.com Furthermore, this compound lacks the phytol tail characteristic of other major chlorophylls. wikipedia.org Recent research has identified the key enzyme responsible for this divergence: a dioxygenase known as this compound synthase (CHLC). researchgate.net This enzyme specifically acts on chlorophyllide a or its divinyl precursor to create the unique C17–C18 double bond that defines the porphyrin structure of this compound, effectively channeling the precursor away from the chlorophyll a pathway. researchgate.net
The evolution of novel metabolic pathways, such as the one for this compound, is often driven by the fundamental processes of gene duplication and subsequent functional diversification. nih.govresearchgate.net This mechanism allows one copy of a gene to maintain its original function while the duplicate copy is free to accumulate mutations and potentially evolve a new or modified role. frontiersin.org
The emergence of the chlorophyll biosynthetic pathway itself involved the recruitment and duplication of genes from other ancient pathways, such as those for heme and cobalamin (vitamin B12) synthesis. nih.govnih.gov It is highly probable that the specific enzymes that define the this compound branch, most notably this compound synthase (CHLC), arose through this process. researchgate.net An ancestral gene, likely an oxidoreductase, would have undergone duplication. Over evolutionary time, one of the copies acquired new catalytic activity through mutation, enabling it to perform the specific desaturation reaction that converts a chlorophyll a precursor into this compound. researchgate.net This functional diversification provided a powerful adaptive advantage, allowing algae to utilize a different part of the light spectrum for photosynthesis, and is a classic example of how gene duplication can fuel metabolic innovation. researchgate.netfrontiersin.org
Molecular Evolution of Genes Involved in this compound Metabolism
The evolutionary history of this compound is intricately linked to the broader evolution of the chlorophyll biosynthetic pathway. Research suggests that the metabolic machinery for producing various chlorophylls did not arise entirely anew for each pigment type but rather evolved through processes of gene duplication, recruitment, and modification of existing enzymatic pathways. nih.gov The Granick hypothesis posits that the chlorophyll biosynthetic pathway's evolution followed the sequential invention of new enzymes, and the enzymes involved are common to all phototrophs. nih.gov
A pivotal mechanism in the evolution of new metabolic pathways is the promiscuous activity of enzymes, where an enzyme can catalyze secondary, mechanistically related reactions in addition to its primary physiological role. oup.comnih.gov Phylogenetic analyses indicate that key enzymes in chlorophyll metabolism evolved from ancestral proteins with different primary functions. For instance, studies on the chlorophyll cycle (the interconversion of chlorophyll a and b) have revealed that the enzyme 7-hydroxymethyl chlorophyll a reductase (HCAR) evolved from the cyanobacterial 3,8-divinyl chlorophyllide reductase (DVR). oup.comnih.gov Cyanobacterial DVR, responsible for reducing a vinyl group in the chlorophyll a pathway, also exhibits promiscuous HCAR and chlorophyll b reductase activities. oup.comnih.gov This suggests that the latent potential for these reactions existed in cyanobacteria, the progenitors of chloroplasts, long before the evolution of chlorophyll b and its associated cycle in green plants. oup.comnih.gov
While the precise genetic steps and dedicated enzymes for the final stages of this compound biosynthesis are still under investigation, evidence points to a similar evolutionary narrative. It is proposed that a portion of the this compound biosynthetic pathway already existed in cyanobacteria. oup.comnih.gov The synthesis of this compound likely branches off from the chlorophyll a pathway at the level of chlorophyllide a. The key transformation is the oxidation of the C7-methyl group on chlorophyllide a to a carboxyl group, which remains unesterified, a defining feature of chlorophylls c. This process is catalyzed by a chlorophyllide a oxygenase (CAO)-like enzyme, though distinct from the CAO found in chlorophyll b-synthesizing organisms. The evolution of this specific oxygenase is a critical step that enabled the production of this compound.
The molecular evolution of this pathway appears to be a case of functional divergence following gene duplication. An ancestral gene involved in chlorophyll a synthesis likely duplicated, with one copy retaining its original function while the other accumulated mutations that altered its substrate specificity and catalytic activity, leading to the production of a precursor for this compound. This evolutionary pattern is supported by the presence of multiple, related gene families encoding enzymes for the later steps of tetrapyrrole synthesis across different photosynthetic lineages. nih.govtandfonline.com
Table 1: Key Enzyme Families in Chlorophyll Biosynthesis and Their Evolutionary Context
| Enzyme/Complex | Function in Biosynthesis | Evolutionary Insight |
| Magnesium Chelatase (BchH, BchI, BchD subunits) | Inserts Mg²⁺ into protoporphyrin IX, the first committed step to chlorophyll synthesis. nih.govpnas.org | Composed of three distinct subunits that are highly conserved across photosynthetic bacteria and eukaryotes. nih.gov Their genes are often found clustered together. pnas.org |
| Mg-protoporphyrin IX methyltransferase | Methylates Mg-protoporphyrin IX to form Mg-protoporphyrin IX monomethyl ester. pnas.org | A conserved step in all chlorophyll and bacteriochlorophyll (B101401) synthesis pathways. nih.gov |
| MgPME Cyclase (e.g., AcsF/CycI) | Catalyzes the formation of the isocyclic fifth ring, a defining feature of all chlorophylls. pnas.org | An oxygen-dependent enzyme in oxygenic phototrophs. Its evolution was a critical step for aerobic photosynthesis. pnas.org |
| Divinyl Reductase (DVR) | Reduces the 8-vinyl group of divinyl chlorophyllide a to an ethyl group, forming monovinyl chlorophyllide a. oup.com | The cyanobacterial version of this enzyme shows promiscuous activity, capable of reactions that are central to the chlorophyll cycle in green plants, indicating a latent evolutionary potential. oup.comnih.gov |
| Chlorophyllide a Oxygenase (CAO) Family | In green plants, oxidizes chlorophyllide a to produce chlorophyllide b. In this compound lineages, a related but distinct enzyme is hypothesized to oxidize chlorophyllide a to a this compound precursor. | Represents a key point of divergence. The evolution of a specific CAO-like enzyme in chromalveolates allowed for the synthesis of this compound, facilitating adaptation to different light environments. oup.comnih.gov |
Adaptive Radiation of Photosynthetic Pigmentation in Response to Environmental Niches
The diversification of photosynthetic pigments, including the various forms of chlorophyll, is a prime example of adaptive radiation, enabling photosynthetic organisms to exploit a wide array of ecological niches defined by different light environments. researchgate.netlibretexts.org While chlorophyll a is the primary photosynthetic pigment in all oxygenic phototrophs, the evolution of accessory pigments like chlorophylls b, c, d, and f, along with a vast diversity of carotenoids, has allowed different algal and plant lineages to thrive in conditions where the light spectrum is limited. researchgate.netlibretexts.org
This compound is the hallmark accessory pigment of a major group of predominantly marine algae, including diatoms, dinoflagellates, and haptophytes (brown algae). nih.gov The primary adaptive advantage conferred by this compound is its ability to absorb light in the blue-green region of the spectrum (around 450-520 nm). nih.gov This is particularly significant in marine environments. As sunlight penetrates the water column, red and orange wavelengths are quickly absorbed and scattered in the upper layers. libretexts.org Blue and green light, however, penetrates much deeper. libretexts.org Organisms living below the surface must, therefore, be efficient at capturing these wavelengths. By possessing this compound, these algae fill an absorption gap not efficiently covered by chlorophyll a alone, allowing them to perform photosynthesis effectively in deeper or more turbid waters. mdpi.com
This adaptation is not solely due to this compound but to its integration within specialized light-harvesting complexes (LHCs). nih.gov In diatoms, for example, the major LHCs are known as fucoxanthin-chlorophyll a/c proteins (FCPs). nih.gov These complexes bind chlorophyll a, this compound, and the carotenoid fucoxanthin (B1674175) in a highly organized structure. This arrangement facilitates an extremely efficient energy transfer cascade: light energy absorbed by fucoxanthin and this compound is rapidly funneled to chlorophyll a molecules within the complex, and ultimately to the reaction center where photochemistry occurs. nih.gov The specific ratio and type of these pigments can be finely tuned in response to changes in light intensity and quality, a process known as photoacclimation. researchgate.net
The evolution of different types of this compound (e.g., c₁, c₂, c₃) and their association with a diverse suite of carotenoids in various algal groups represents a further layer of niche specialization. This pigmentary diversity allows different species to coexist in the water column by partitioning the available light spectrum, reducing direct competition for light resources. This radiation into distinct "light niches" has been a major driver of the ecological success and biodiversity of this compound-containing algae, which are responsible for a significant portion of global marine primary productivity. nih.govwikipedia.org
Table 2: Photosynthetic Pigments and Niche Adaptation in Algal Groups
| Algal Group | Major Chlorophylls | Key Accessory Pigments | Typical Environmental Niche | Adaptive Significance of Pigment Composition |
| Cyanobacteria | Chlorophyll a | Phycobilins (Phycocyanin, Phycoerythrin) | Diverse: open ocean, freshwater, terrestrial, extreme environments. | Phycobilins absorb green, yellow, and orange light, allowing them to thrive in various light conditions, including deeper water where blue/green light is less available. libretexts.org |
| Green Algae (Chlorophyta) | Chlorophyll a, Chlorophyll b | Carotenoids (Lutein, β-carotene) | Primarily shallow freshwater and marine environments; terrestrial. | Chlorophyll b absorbs strongly in the blue and orange-red parts of the spectrum, complementing chlorophyll a. Well-suited for high-light, surface environments. libretexts.orgoup.com |
| Red Algae (Rhodophyta) | Chlorophyll a | Phycobilins (Phycoerythrin, Phycocyanin) | Mostly marine, often found in deep water. | Phycoerythrin is highly efficient at absorbing the blue and green light that penetrates to deeper oceanic zones, reflecting red light. libretexts.orgmdpi.com |
| Diatoms (Bacillariophyta) | Chlorophyll a, this compound₁, c₂ | Fucoxanthin | Ubiquitous in marine and freshwater environments; dominant in nutrient-rich coastal and open ocean upwelling zones. | This compound and fucoxanthin absorb blue-green light, enabling high productivity in the water column where red light is scarce. nih.gov |
| Dinoflagellates (Dinophyta) | Chlorophyll a, this compound₂ | Peridinin (B1679608) | Common in marine and freshwater plankton. | The peridinin-chlorophyll a-protein complex is highly efficient at harvesting blue-green light, contributing to their success in diverse aquatic habitats. |
| Brown Algae (Phaeophyceae) | Chlorophyll a, this compound₁, c₂ | Fucoxanthin, Violaxanthin (B192666) | Predominantly marine, forming extensive kelp forests in temperate coastal zones. | The combination of this compound and fucoxanthin allows these large seaweeds to absorb the attenuated underwater light spectrum effectively. |
Advanced Research Methodologies for Chlorophyll C Analysis
High-Resolution Separation and Quantification Techniques
The accurate quantification and separation of chlorophyll (B73375) c and its derivatives from other pigments are crucial for understanding its role in photosynthesis. High-performance liquid chromatography and its coupling with mass spectrometry are the leading techniques in this field.
High-Performance Liquid Chromatography (HPLC) and its Derivatives
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of chlorophylls (B1240455) and carotenoids from phytoplankton. hawaii.edu It separates pigments based on their polarity, allowing for the quantification of chlorophyll c alongside other pigments like chlorophyll a and b, and their degradation products. hawaii.edu Reversed-phase HPLC, often utilizing a C18 column, is a common approach. acs.orgresearchgate.net The separation is achieved by using a gradient of solvents with differing polarities. hawaii.edunoaa.gov For instance, a ternary gradient system can separate over 50 chlorophylls, carotenoids, and their derivatives in a single run. int-res.com
Several modifications have been developed to improve the separation and resolution of this compound. The addition of an ammonium (B1175870) acetate (B1210297) buffer to the extraction solvent has been shown to enhance the peak height and sharpness of this compound peaks. int-res.comresearchgate.net The use of ultra-HPLC (UHPLC), which employs smaller particle sizes in the column, allows for even faster and more efficient separations. nih.govalgtech.no
It is crucial to handle samples with care to prevent pigment degradation. Samples are often filtered and stored in liquid nitrogen to minimize the formation of degradation products. noaa.gov The choice of extraction solvent, such as acetone (B3395972) or methanol, and the extraction procedure can also impact the final results. noaa.govint-res.com
Coupling with Mass Spectrometry (LC-MS, GC-MS) for Structural Elucidation and Quantification
Coupling liquid chromatography (LC) or gas chromatography (GC) with mass spectrometry (MS) provides a powerful tool for the structural elucidation and quantification of this compound and its derivatives. creative-proteomics.comnih.gov LC-MS allows for the direct analysis of chlorophylls from the column effluent, providing molecular weight and fragmentation data that are crucial for identifying different chlorophyll species and their allomers. algtech.noresearchgate.netsymbiosisonlinepublishing.com This technique has been instrumental in identifying various chlorophyll degradation products, known as phyllobilins. nih.gov
Gas chromatography-mass spectrometry (GC-MS) is another valuable technique, particularly for analyzing volatile derivatives of chlorophylls. creative-proteomics.com While chlorophylls themselves are not typically volatile, they can be derivatized to make them suitable for GC analysis. mdpi.com GC-MS offers high separation efficiency and reproducible retention times, which aids in the identification of compounds by matching their mass spectra with libraries. mdpi.com This method is particularly useful for studying chlorophyll breakdown products and understanding chlorophyll metabolism. creative-proteomics.comnih.gov However, a significant challenge in both GC-MS and LC-MS analysis is the presence of chlorophyll itself in high concentrations, which can interfere with the analysis of other compounds. sigmaaldrich.com
Advanced Spectroscopic Characterization of this compound
Advanced spectroscopic techniques have provided unprecedented insights into the photophysical properties of this compound, including its energy transfer dynamics and molecular vibrations.
Femtosecond Time-Resolved Transient Absorption Spectroscopy for Energy Transfer Dynamics
Femtosecond time-resolved transient absorption spectroscopy is a powerful technique used to study the ultrafast energy transfer processes involving this compound. nih.gov This method allows researchers to track the flow of excitation energy between different pigments on a femtosecond (10⁻¹⁵ s) timescale. pnas.org Studies on light-harvesting complexes from this compound-containing algae, such as diatoms, have used this technique to reveal the pathways and kinetics of energy transfer from carotenoids and this compound to chlorophyll a. nih.govaip.org These experiments have shown that energy transfer from this compound to chlorophyll a can occur on an ultrafast timescale. acs.org The technique has also been employed to investigate the role of chlorophylls in photoprotection mechanisms. epj-conferences.org
Two-Dimensional Electronic Spectroscopy (2DES) for Exciton Dynamics
Two-dimensional electronic spectroscopy (2DES) is a sophisticated technique that provides detailed information about the electronic couplings and energy transfer pathways between pigment molecules. acs.org By spreading the spectroscopic information across two frequency dimensions, 2DES can resolve congested spectra and reveal coherent and incoherent dynamics. aip.orglu.se In the context of this compound, 2DES has been used to investigate the energy transfer between this compound and chlorophyll a in light-harvesting complexes. aip.orgacs.org These studies have provided evidence for excitonic coupling between these pigments and have helped to elucidate the role of vibrational coherences in enhancing the efficiency of energy transfer. aip.orglu.se The technique is also sensitive to the influence of the surrounding protein and solvent environment on the electronic properties of the chlorophylls. acs.org
Resonant Raman Spectroscopy for in vivo Detection and Molecular Vibrations
Chlorophyll Fluorescence Analysis for Photosynthetic Efficiency Assessment
Chlorophyll fluorescence analysis is a powerful, non-invasive technique used to assess the photosynthetic efficiency of organisms containing chlorophyll, including those with this compound. This method provides valuable insights into the functioning of the photosynthetic apparatus, particularly Photosystem II (PSII). The underlying principle is that light energy absorbed by chlorophyll molecules can be utilized in one of three competing pathways: driving photosynthesis (photochemistry), dissipated as heat (non-photochemical quenching), or re-emitted as light (chlorophyll fluorescence). oup.com By measuring the yield of fluorescence, researchers can deduce information about the efficiency of photochemistry and heat dissipation. oup.comwikipedia.org
The technique typically involves measuring fluorescence under different light conditions. Key parameters include:
F₀: Minimum fluorescence, measured in a dark-adapted state when the PSII reaction centers are open. oup.com
Fₘ: Maximum fluorescence, measured during a saturating pulse of light when all PSII reaction centers are closed. oup.com
Fᵥ: Variable fluorescence, calculated as Fₘ - F₀. oup.com
Fᵥ/Fₘ: The maximum quantum yield of PSII, a robust indicator of the potential efficiency of photochemistry. oup.com A decrease in this ratio often signifies stress. uni-rostock.de
ΦPSII (or Y(II)): The effective quantum yield of PSII photochemistry under actinic light, which reflects the actual photosynthetic efficiency in a given light condition. frontiersin.org
Changes in these fluorescence parameters can indicate the impact of various environmental stresses, such as temperature extremes, water availability, and light intensity, on the photosynthetic performance of organisms. wikipedia.orguni-rostock.de For instance, a decline in Fᵥ/Fₘ is a common response to stress. uni-rostock.de Chlorophyll fluorescence analysis is widely used due to its rapidity, sensitivity, and non-destructive nature, making it an essential tool in plant and algal research. frontiersin.org
Table 1: Key Chlorophyll Fluorescence Parameters and Their Significance
| Parameter | Description | Significance |
| F₀ | Minimum fluorescence yield in the dark-adapted state. | Represents the baseline fluorescence when PSII reaction centers are open. |
| Fₘ | Maximum fluorescence yield in the dark-adapted state, induced by a saturating light pulse. | Reflects the fluorescence level when all PSII reaction centers are closed. |
| Fᵥ/Fₘ | Maximum quantum yield of PSII photochemistry ( (Fₘ - F₀) / Fₘ ). | Indicates the potential efficiency of PSII and is a sensitive indicator of plant stress. oup.comuni-rostock.de |
| ΦPSII | Effective quantum yield of PSII under actinic light. | Measures the actual proportion of absorbed light used for photochemistry at a given light intensity. frontiersin.org |
| NPQ | Non-photochemical quenching. | Quantifies the dissipation of excess light energy as heat, a photoprotective mechanism. frontiersin.org |
| qP | Photochemical quenching coefficient. | Represents the proportion of open PSII reaction centers. frontiersin.org |
This table is generated based on data from multiple sources.
Genetic and Genomic Approaches in this compound Research
Genome-Wide Association Studies (GWAS) for Pigment Content
Genome-Wide Association Studies (GWAS) have become a crucial tool for dissecting the genetic basis of complex traits, including chlorophyll content in various photosynthetic organisms. nih.gov By analyzing associations between a high-density of genetic markers, typically single-nucleotide polymorphisms (SNPs), and phenotypic variations in pigment content across a diverse population, researchers can identify genomic regions and candidate genes controlling these traits. mdpi.comsciopen.com
In the context of chlorophyll research, GWAS has been successfully applied to identify loci associated with chlorophyll a, chlorophyll b, and total chlorophyll content in various plant species. mdpi.com For instance, a GWAS on peanut accessions identified seven SNPs significantly associated with leaf chlorophyll content. mdpi.com Similarly, a study on maize identified 15 SNPs related to chlorophyll content, with each SNP explaining a small percentage of the phenotypic variance, indicating that chlorophyll content is a quantitative trait controlled by multiple genes. nih.gov These studies provide valuable information for understanding the genetic architecture of chlorophyll content and can aid in breeding programs aimed at improving photosynthetic efficiency. mdpi.comsciopen.com
While direct GWAS on this compound content in algae is an emerging area, the principles and methodologies are transferable. Such studies would involve quantifying this compound in a large, diverse panel of algal strains and genotyping them with high-throughput sequencing to identify associated genetic markers. The findings would provide fundamental insights into the genetic regulation of this compound synthesis and its role in the adaptation of these organisms to their light environments.
Table 2: Examples of GWAS Findings for Chlorophyll Content
| Organism | Number of Accessions | Number of Significant SNPs Identified | Key Findings |
| Peanut (Arachis hypogaea) | 453 | 7 | Identified a significant SNP (AX-176820297) linked to leaf chlorophyll content across seasons and a candidate gene (Arahy.SDG4EV). mdpi.com |
| Maize (Zea mays) | 290 | 15 | Found that chlorophyll content is controlled by multiple mini-effect genetic loci. nih.gov |
| Sea-island cotton (Gossypium barbadense) | 203 | 52 | Identified significant SNPs associated with chlorophyll content at different growth stages. sciopen.com |
| Spinach (Spinacia oleracea) | 62 | Multiple loci | Identified 62 predicted genes within candidate regions associated with chlorophyll a and b content. mdpi.com |
This table is generated based on data from multiple sources.
Transcriptome Analysis for Gene Expression Profiling
Transcriptome analysis, primarily through RNA sequencing (RNA-Seq), provides a snapshot of the complete set of RNA transcripts in a cell or organism under specific conditions. This powerful technique allows researchers to profile gene expression on a genome-wide scale, revealing which genes are actively being transcribed and at what levels. nih.gov In the study of this compound, transcriptome analysis is instrumental in identifying genes involved in its biosynthesis, degradation, and regulatory pathways.
By comparing the transcriptomes of organisms under different environmental conditions (e.g., varying light intensity, nutrient availability, or temperature), researchers can identify differentially expressed genes (DEGs) related to chlorophyll metabolism. nih.govresearchgate.net For example, a study on lettuce showed that CO2 enrichment led to changes in the expression of genes involved in porphyrin and chlorophyll metabolism. nih.gov Similarly, transcriptome analysis of zoysia grass under cold stress revealed that ethephon (B41061) treatment regulated genes in the chlorophyll metabolism pathway. mdpi.com
These analyses can pinpoint candidate genes for further functional characterization. The identified genes may encode enzymes directly involved in the chlorophyll biosynthetic pathway, transcription factors that regulate these enzymes, or proteins involved in the assembly and stability of chlorophyll-protein complexes. High-throughput sequencing generates vast amounts of data, with clean reads often reaching billions of base pairs, which are then mapped to a reference genome to quantify gene expression levels, typically as Fragments Per Kilobase of transcript per Million mapped reads (FPKM). mdpi.com
Phylogenetic and Molecular Evolution Analysis of Related Genes
Phylogenetic and molecular evolution analyses are essential for understanding the origin and diversification of genes related to this compound. These studies reconstruct the evolutionary history of gene families, providing insights into their functional divergence and the evolutionary relationships between different algal lineages. nih.gov
The this compound-containing algae, which include dinoflagellates, haptophytes, heterokonts, and cryptophytes, are thought to have acquired their plastids through secondary endosymbiosis with a red alga. nih.govoup.com Phylogenetic analyses of plastid genes have been crucial in supporting the hypothesis of a single origin for this compound-containing plastids. nih.govoup.com By comparing the sequences of genes involved in chlorophyll synthesis and in the light-harvesting complexes (LHCs) across different species, researchers can infer their evolutionary relationships and trace their origins. tandfonline.comresearchgate.net
A comprehensive phylogenetic analysis of LHC proteins from this compound-containing algae revealed a complex evolutionary history involving functional differentiation, gene transfer, and lineage-specific diversification. nih.gov This study showed that individual algal lineages possess multiple LHC subfamilies, suggesting a greater diversity and functional complexity than previously thought. nih.gov Such analyses often involve constructing phylogenetic trees from amino acid or nucleotide sequences and can reveal patterns of selection acting on these genes, identifying sites that have undergone diversifying or purifying selection. tandfonline.com These approaches are fundamental to understanding the molecular evolution that has shaped the photosynthetic apparatus of this compound-containing organisms.
Emerging Research Frontiers in Chlorophyll C Studies
Climate Change Impacts and Chlorophyll (B73375) c Dynamics in Marine Ecosystems
Chlorophyll c-containing phytoplankton, such as diatoms and dinoflagellates, form the base of most marine food webs and are critical drivers of global biogeochemical cycles. news-oceanacidification-icc.org Understanding their response to climate change is essential for predicting the future health of our oceans.
To assess the role of phytoplankton in the global carbon cycle, scientists must accurately estimate their biomass. frontiersin.org While satellite sensors can measure ocean chlorophyll concentrations over vast scales, converting this chlorophyll data into carbon biomass is a major challenge. int-res.comawi.de The conversion factor used is the chlorophyll-to-carbon (Chl:C) ratio, which is not constant. frontiersin.org This ratio varies significantly between phytoplankton species and is heavily influenced by environmental conditions such as light availability, nutrient levels, and temperature. frontiersin.org
To address this variability, researchers have developed sophisticated mechanistic models. frontiersin.org A foundational model in this field, developed by Geider and colleagues, treats the Chl:C ratio as a variable that adapts to environmental conditions. awi.defrontiersin.orgawi.de This model, and subsequent refinements, separately account for the dynamics of carbon, nitrogen, and chlorophyll, linking them to photosynthesis rates and nutrient uptake. awi.defrontiersin.org These models are crucial components of global ecosystem models that aim to predict how marine carbon fixation will respond to climate change. awi.de An exact, analytic solution for the chlorophyll-to-carbon ratio has been developed to allow for more accurate calculations across the full range of light conditions found in nature. frontiersin.org
This compound-containing algae, particularly diatoms and dinoflagellates, are showing varied and complex responses to the multifaceted pressures of climate change, including ocean warming, eutrophication (nutrient enrichment), and acidification. mmab.cafrontiersin.org
Long-term studies reveal that rising temperatures and altered nutrient loads are driving shifts in phytoplankton communities. news-oceanacidification-icc.org Generally, diatoms thrive in cooler, nutrient-rich waters, while many dinoflagellate species have a competitive advantage in warmer, stratified conditions and can be more tolerant of low nutrient levels. mmab.cafrontiersin.orgnews-oceanacidification-icc.org Consequently, many ocean regions are seeing a decrease in the dominance of diatoms and a relative increase in dinoflagellates, a trend that is expected to continue with future warming. mmab.canews-oceanacidification-icc.orgplos.org One forecast predicts that by 2100, diatoms could decrease by 19% while dinoflagellates increase by 60% in the coastal East China Sea. mmab.ca
Ocean acidification adds another layer of complexity. Studies on diatoms have shown that elevated CO₂ levels can lead to a significant decrease in the concentration of light-harvesting pigments, including chlorophyll a and this compound₂. researchgate.net However, responses are highly species-specific, and some thermo-tolerant algae may actually exhibit increased growth under future warming and acidification scenarios. frontiersin.orgnih.gov
| Factor | Typical Response of Diatoms | Typical Response of Dinoflagellates | Source |
| Ocean Warming | Prefer lower temperatures; generally outcompeted as waters warm. | Tend to prevail in warmer conditions. | mmab.canews-oceanacidification-icc.org |
| Nutrient Levels | Prefer higher nutrient concentrations. | Less sensitive; can prevail in low nutrient/high N:P ratio conditions. | mmab.cafrontiersin.orgnews-oceanacidification-icc.org |
| Ocean Acidification | Can cause a decrease in photosynthetic pigment concentrations. | Responses are varied and species-specific. | researchgate.net |
A summary of the differential responses of major this compound-containing algal groups to key climate change stressors.
Novel Bio-Inspired Applications of this compound (Excluding Biomedical/Health)
The unique photophysical properties of chlorophylls (B1240455) are inspiring the development of novel technologies beyond their biological role. While much of this research has focused on the more abundant chlorophyll a, the principles can be extended to other chlorophylls like this compound.
One promising area is the development of bio-inspired solar cells. researchgate.net Researchers are creating artificial photosynthesis-based solar cells that mimic the natural Z-scheme process of electron transport seen in chloroplasts. researchgate.net These devices use layers of chlorophyll derivatives to absorb light and facilitate charge separation, converting light energy into electrical energy. researchgate.net
The inherent fluorescence of chlorophylls also makes them suitable for use in optical biosensors. researchgate.net For example, biosensors have been developed by immobilizing photosynthesizing microalgae on filter discs, where changes in chlorophyll fluorescence can indicate the presence of specific substances like herbicides. researchgate.netmdpi.com
Furthermore, chlorophylls are widely used as natural pigments in the food industry. researchgate.netnih.gov The growing consumer demand for natural and safe food additives has increased the importance of chlorophylls as a source of green coloration. nih.gov The recovery of these pigments from food by-products is also an active area of research to improve sustainability. nih.gov
Development of Bio-Optoelectronic Materials
The quest for sustainable, low-cost, and environmentally friendly electronic components has led researchers to explore natural pigments as functional materials. This compound, readily extractable from marine brown algae, is a prime candidate for use in bio-optoelectronic devices, particularly as a natural dye in dye-sensitized solar cells (DSSCs). nanoge.org These devices mimic the initial steps of photosynthesis, where a sensitizer (B1316253) absorbs light and injects an electron into a wide-bandgap semiconductor. cbiore.id
The core of this application lies in this compound's molecular structure. The porphyrin macrocycle acts as the photoactive component, capable of absorbing photons and entering an excited state. This structure facilitates photoinduced electron transfer to a semiconductor electrode, most commonly titanium dioxide (TiO₂), generating an electric current. researchgate.net
Research in this area focuses on optimizing the performance of this compound-based devices. One study developed a low-cost and eco-friendly protocol to extract this compound from the brown alga Undaria pinnatifida. nanoge.org The extracted pigment was used to fabricate a DSSC, and its performance was characterized. The device demonstrated the successful generation of a photocurrent, confirming the potential of this compound as a viable natural sensitizer for photovoltaic technology. nanoge.org The performance metrics from this study highlight the current capabilities and areas for improvement in this technology.
Interactive Table 1: Photovoltaic Performance of a DSSC Sensitized with this compound from Undaria pinnatifida
| Parameter | Symbol | Value |
|---|---|---|
| Short-circuit Photocurrent Density | Jsc | 1.739 mA/cm² |
| Open-circuit Photovoltage | Voc | 0.407 V |
| Fill Factor | FF | 0.67 |
| Power Conversion Efficiency | η | 0.49% |
| Max. Incident Photon-to-Current Conversion Efficiency | IPCEmax | 16% |
Data sourced from a 2016 study on chlorophyll-c from marine algae for use in DSSCs. nanoge.org
While the efficiency of these this compound-based cells is currently modest compared to synthetic dyes or other chlorophyll derivatives, the research establishes a critical proof-of-concept. nanoge.orgrsc.org The data suggest that with further optimization of extraction protocols and device fabrication, marine algae could become a sustainable source for components in renewable energy technologies. nanoge.org
Mimicking Natural Photosynthetic Systems for Energy Conversion
Natural photosynthesis achieves high efficiency through the use of complex light-harvesting systems containing multiple pigments that absorb light across a wide range of the solar spectrum. nih.gov A significant frontier in this compound research involves mimicking these multi-pigment strategies to create more efficient artificial energy conversion systems. pnas.org
Scientists are engineering DSSCs that incorporate more than one type of chlorophyll, a technique known as co-sensitization. This approach is directly inspired by the antenna complexes in photosynthetic organisms where accessory pigments like this compound capture light energy and transfer it to the reaction center, which is typically based on chlorophyll a. nih.gov
Pioneering research in this domain has demonstrated that co-sensitizing a titanium dioxide film with a chlorophyll a derivative and a this compound derivative leads to a significant enhancement in power-conversion efficiency compared to cells using only a single pigment. nih.gov This improvement is attributed to two factors: complementary light absorption and an energy transfer mechanism between the different chlorophyll molecules, similar to what occurs in nature. nih.gov
Detailed studies have been conducted on different forms of this compound isolated from Undaria pinnatifida, specifically this compound₁ and this compound₂, along with their oxidized forms (c₁' and c₂'). researchgate.net These variants were used as sensitizers in DSSCs to evaluate their individual energy conversion capabilities. The results showed that this compound₂ yielded a higher efficiency than this compound₁, which was explained by its more extended conjugated system. researchgate.net This systematic evaluation provides a blueprint for selecting and pairing pigments to maximize light harvesting in artificial systems.
Interactive Table 2: Power Conversion Efficiencies (η) of DSSCs with Different this compound Sensitizers
| This compound Form | Power Conversion Efficiency (η) |
|---|---|
| This compound₂ | 4.6% |
| This compound₁ | 3.4% |
| Oxidized this compound₂ (c₂') | 2.6% |
| Oxidized this compound₁ (c₁') | 2.5% |
Data from a study using purified this compound forms from Undaria pinnatifida in titania-based solar cells. researchgate.net
These findings underscore the potential of applying the fundamental principles of natural photosynthesis to fabricate high-efficiency DSSCs. nih.gov By creating artificial systems that replicate the synergistic interplay of multiple pigments, researchers are paving the way for next-generation solar cells that are not only efficient but also built from abundant and biodegradable materials. nature.com
Q & A
Q. What are the optimal methods for extracting chlorophyll c from algal samples while minimizing degradation?
this compound extraction requires solvent optimization and enzymatic inhibition. A central composite design (CCD) is recommended to evaluate variables such as extraction time, solvent type (e.g., 90% acetone for high chlorophyll a ratios), and homogenization duration . Sodium carbonate can be added to inhibit chlorophyllase activity during extraction . For spectrophotometric accuracy, ensure minimal interference from chlorophyll a/b by using pre-treatment protocols outlined in Jeffrey et al. (1997) .
Q. How can chlorophyll fluorescence measurements be applied to study this compound function in photosynthetic systems?
Chlorophyll fluorescence analysis, particularly pulse-amplitude modulation (PAM), measures photosynthetic efficiency (Fv/Fm) and rapid light curves. These metrics help assess PS II activity under varying light conditions . Ensure dark adaptation of samples for 20 minutes prior to measurement to avoid quenching artifacts .
Q. What experimental designs are suitable for assessing environmental impacts on this compound content in marine algae?
Use factorial Randomized Block Designs (RBD) to test variables like temperature, light intensity, and nutrient availability. For example, in studies on ocean acidification, multi-stressor experiments (e.g., pH, warming) with triplicate samples and ANOVA analysis are critical . Include controls with unmodified environmental conditions to isolate treatment effects .
Q. How can researchers access structural data for this compound variants from reliable databases?
The RCSB PDB database allows advanced searches using "Chemical Components: Chemical Name" filters. Enter "this compound" to retrieve crystallographic data for Mg-DVP and related structures. Cross-validate results with peer-reviewed publications to avoid unreliable sources like BenchChem .
Advanced Research Questions
Q. How do researchers resolve contradictions in this compound quantification between spectrophotometric and fluorometric methods?
Spectrophotometric assays often underestimate this compound due to overlapping absorption peaks with chlorophyll a/b. Fluorometric methods, optimized with excitation/emission wavelengths of 435 nm/670 nm, reduce interference from pheopigments and chlorophyll b . Validate results using High-Performance Liquid Chromatography (HPLC) for absolute quantification .
Q. What statistical approaches are recommended for modeling this compound dynamics under variable CO₂ and light conditions?
Second-order polynomial regression models (e.g., Y = b₀ + b₁A + b₂B + b₃C + b₁₁A² + b₂₂B² + b₃₃C² + b₁₂AB + b₁₃AC + b₂₃BC) effectively predict this compound responses to CO₂, light, and nutrient interactions. Use ANOVA to assess model significance (p < 0.05) and R² > 0.9 for robustness .
Q. Why do this compound levels show inconsistent responses to thermal stress in different algal species?
Species-specific differences in thylakoid membrane stability and accessory pigment composition (e.g., fucoxanthin in diatoms) modulate thermal tolerance. Experimental designs should include proteomic analysis of heat-shock proteins (HSP70) and chlorophyll degradation enzymes (e.g., pheophytinase) to identify mechanistic drivers .
Q. How can researchers mitigate photooxidative damage to this compound during long-term light-stress experiments?
Implement dynamic quenching protocols using DCMU (3-(3,4-dichlorophenyl)-1,1-dimethylurea) to block electron transport, reducing reactive oxygen species (ROS) generation. Combine with low-temperature fluorescence imaging (77 K) to stabilize PS I/II ratios .
Methodological Notes
- Data Contradictions : Cross-validate spectrophotometric this compound values with fluorometry or HPLC, especially in mixed-pigment systems .
- Experimental Controls : Include blanching controls (e.g., 80°C for 1 minute) to standardize chlorophyll degradation rates across studies .
- Advanced Tools : Use ICP-OES for elemental analysis of Mg²⁺ in this compound to confirm extraction efficiency .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
